6-Cyclopropylpyridine-2,3-dicarboxylic acid

• IUPAC Name: 6-cyclopropylpyridine-2,3-dicarboxylic acid
• InChI: InChI=1S/C10H9NO4/c12-9(13)6-3-4-7(5-1-2-5)11-8(6)10(14)15/h3-5H,1-2H2,(H,12,13)(H,14,15)
• InChI Key: PVHUHKCZFFHXAT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC(=C(C=C2)C(=O)O)C(=O)O
• Molecular Formula: C10H9NO4
• Molecular Weight: 207.18 g/mol

Description

6-Cyclopropylpyridine-2,3-dicarboxylic acid is a chemical compound with the molecular formula C10H9NO4 and a molecular weight of 207.18. It is a type of dicarboxylic acid, which means it contains two carboxyl functional groups.

Safety and Hazards

The safety data sheet for a similar compound, 2,6-Pyridinedicarboxylic acid, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Future Directions

There are potential future directions for research involving 6-Cyclopropylpyridine-2,3-dicarboxylic acid. For example, Eu3+/Tb3+ and Dy3+ POM@MOFs and 2D coordination polymers based on pyridine-2,6-dicarboxylic acid have been used for ratiometric optical temperature sensing. Additionally, there is ongoing research into the luminescent properties of pyridine-dicarboxylic acids.

Synthesis routes and methods

Procedure details

To a solution of 6-cyclopropyl-pyridine-2,3-dicarboxylic acid dimethyl ester (D81, 12.6 g, 53.62 mmol) in methanol (90 ml) and water (30 ml) was added potassium hydroxide (9.02 g, 160.86 mmol) at 0˜5° C. After heated to 60° C. for 2 hours, the mixture was acidified with 1N HCl until pH=5 and then concentrated to give D82 (21.34 g, containing KCl) as a grey solid.